4-Bromo-5-ethoxy-N-methyl-2-nitroaniline

• IUPAC Name: 4-bromo-5-ethoxy-N-methyl-2-nitroaniline
• InChI: InChI=1S/C9H11BrN2O3/c1-3-15-9-5-7(11-2)8(12(13)14)4-6(9)10/h4-5,11H,3H2,1-2H3
• InChI Key: IYHRUJIIFUWIHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)NC)[N+](=O)[O-])Br
• Molecular Formula: C9H11BrN2O3
• DSSTOX Substance ID: DTXSID70742783
• Molecular Weight: 275.10 g/mol
• CAS RN: 1355247-76-5

Description

“4-Bromo-5-ethoxy-N-methyl-2-nitroaniline” is a chemical compound with the molecular formula C9H11BrN2O3. It is a derivative of aniline, which is an organic compound consisting of a phenyl group attached to an amino group.

Molecular Structure Analysis

The molecular structure of “4-Bromo-5-ethoxy-N-methyl-2-nitroaniline” consists of a benzene ring substituted with bromo, ethoxy, methyl, and nitro groups. The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.

Scientific Research Applications

Green Synthesis and Urease Inhibitory Activity

A notable application of compounds related to 4-Bromo-5-ethoxy-N-methyl-2-nitroaniline is observed in the green synthesis of Schiff base compounds, which have shown promising urease inhibitory activity. The synthesis of a Schiff base compound, 4-bromo-2-(((2′-chloro-4′-nitrophenyl)imino)methyl)phenol (SBA), utilized a solvent-free mechanochemical method. This compound demonstrated significant urease inhibitory activity, which could be beneficial in the medical and agricultural fields due to its potential as a urease inhibitor. This suggests that derivatives of 4-Bromo-5-ethoxy-N-methyl-2-nitroaniline could be explored for similar biological activities (Zulfiqar et al., 2020).

Spectrophotometric Determination in Pharmaceutical Formulations

Another research application of nitroaniline derivatives involves their use as spectrophotometric reagents for the determination of pharmaceutical compounds. For example, various nitroanilines were evaluated for their effectiveness as spectrophotometric reagents in determining ethinylestradiol, a key component in oral contraceptive formulations. This demonstrates the utility of nitroaniline derivatives, including those similar to 4-Bromo-5-ethoxy-N-methyl-2-nitroaniline, in analytical chemistry applications, particularly in the quality control and analysis of pharmaceuticals (Teixeira et al., 2011).

Molecularly Imprinted Fluorescent Sensor Development

Compounds akin to 4-Bromo-5-ethoxy-N-methyl-2-nitroaniline have been used to develop molecularly imprinted fluorescent sensors. These sensors offer high sensitivity and selectivity for detecting specific molecules in water, demonstrating the compound's potential in environmental monitoring and analysis. One study highlighted the synthesis of a novel molecularly imprinted fluorescent sensor capable of detecting 4-nitroaniline with excellent sensitivity and selectivity, pointing towards the applicability of such derivatives in crafting highly efficient sensors for environmental and possibly biomedical diagnostics (Xie et al., 2020).

Advanced Material Synthesis for Nonlinear Optics

Research into 4-Bromo-5-ethoxy-N-methyl-2-nitroaniline and related compounds extends into the field of material science, especially in synthesizing materials with potential applications in nonlinear optics. The preparation and characterization of new materials, such as ionic 4-amino-1-methylpyridinium benzenesulfonate salts, highlight the role of nitroaniline derivatives in developing components for optical devices. These materials, characterized by their noncentrosymmetric structures, could be pivotal in advancing technologies reliant on nonlinear optical properties (Anwar et al., 2000).

Mechanism of Action

The mechanism of action of “4-Bromo-5-ethoxy-N-methyl-2-nitroaniline” is not clear without additional context. If this compound is used as a reagent in a chemical reaction, its mechanism of action would depend on the specific reaction conditions and the other reactants involved.